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Compound of Interest

Compound Name: 1,8-Dichloroanthraquinone

Cat. No.: B031358

Application Note

Introduction

1,8-Dichloroanthraquinone is a chlorinated derivative of anthraquinone that serves as a
crucial building block in the synthesis of a wide array of functional organic molecules. Its
reactive chlorine atoms at the 1 and 8 positions are susceptible to nucleophilic substitution,
making it a valuable precursor for the synthesis of various dyes, pigments, and
pharmaceutically active compounds. This document provides an overview of its applications,
detailed experimental protocols for key transformations, and insights into the biological
activities of its derivatives.

Chemical Properties
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Property Value Reference
CAS Number 82-43-9 [1]
Molecular Formula C14HeCl202 [1]
Molecular Weight 277.10 g/mol [1]
Appearance YeI.Iow to orange crystalline 2]
solid
Melting Point 201.5-203 °C [3]
Solubility Slightly soluble in water. [3]
Applications

1,8-Dichloroanthraquinone is a key intermediate in the following areas:

e Dye and Pigment Synthesis: It is a precursor for a range of vat and disperse dyes. The
substitution of the chlorine atoms with various amino or phenoxy groups leads to compounds
with specific chromophoric properties, suitable for dyeing textiles, plastics, and coatings.[4]

» Pharmaceutical and Drug Development: Derivatives of 1,8-dichloroanthraquinone have
shown significant potential as therapeutic agents, particularly in oncology. Amino-substituted
anthraquinones derived from this intermediate have demonstrated cytotoxic activity against
various cancer cell lines.[5][6][7] These compounds are known to act as DNA intercalating
agents and inhibitors of topoisomerase I, crucial enzymes in DNA replication and repair.[7]
Furthermore, some derivatives can induce apoptosis in cancer cells through the generation
of reactive oxygen species (ROS) and activation of the JNK signaling pathway.[2][8]

o Functional Materials: The electron-accepting nature of the anthraquinone core, modified by
the electron-withdrawing chlorine substituents, makes 1,8-dichloroanthraquinone and its
derivatives interesting candidates for research in organic electronics and materials science.

[4]

Experimental Protocols
Synthesis of Pharmaceutically Active Intermediates
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a) Synthesis of 1-Amino-8-chloroanthraquinone and 1,8-Diaminoanthraquinone

This protocol describes the nucleophilic substitution of the chlorine atoms of 1,8-
dichloroanthraquinone with ammonia to yield a mixture of 1-amino-8-chloroanthraquinone
and 1,8-diaminoanthraquinone, which are valuable intermediates in the synthesis of antitumor
agents.[9]

Reaction Scheme:

Amination of 1,8-Dichloroanthraquinone
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Reduction of 1,8-Dichloroanthraquinone
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Ullmann Condensation for Ether Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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